Cas no 51299-02-6 (Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI))

Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI) structure
51299-02-6 structure
Product Name:Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI)
CAS No:51299-02-6
MF:C14H11N3O2
MW:253.256042718887
CID:378992
Update Time:2024-01-29

Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI)
    • G 1013
    • G1013 (fungicide)
    • Carbamic acid, 1H-benzimidazol-2-yl-, phenyl ester (9CI)
    • Inchi: 1S/C14H11N3O2/c18-14(19-10-6-2-1-3-7-10)17-13-15-11-8-4-5-9-12(11)16-13/h1-9H,(H2,15,16,17,18)
    • InChI Key: QIFOLEMFVCVXSE-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=CC=C1)(=O)NC1NC2=CC=CC=C2N=1

Computed Properties

  • Exact Mass: 253.085
  • Monoisotopic Mass: 253.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 67A^2

Experimental Properties

  • Density: 1.406±0.06 g/cm3(Predicted)
  • pka: 10.90±0.10(Predicted)

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